Cas no 5468-77-9 (2-Bromo-n,n-dimethylacetamide)

• Product Name: 2-Bromo-n,n-dimethylacetamide
• CAS No: 5468-77-9
• MF: C₄H₈BrNO
• MW: 166.01642036438
• MDL: MFCD12026683
• CID: 942553
• PubChem ID: 225544
• Update Time: 2025-06-09

2-Bromo-n,n-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N,N-dimethylacetamide
• N,N-dimethyl-bromoacetamide
• (N',N'-dimethylamino)acetyl bromide
• 2-bromo-N,N-dimethyl-acetamide
• AC1L5E43
• AC1Q27GI
• AR-1D9675
• ARONIS23802
• CTK1H3014
• NSC15089
• Acetamide, 2-bromo-N,N-dimethyl-
• dimethylcarbamoylmethyl bromide
• n,n-dimethyl-2-bromoacetamide
• 2-brorno-N,N-dimethylacetamide
• alpha-bromo-N,N-dimethylacetamide
• QPIOVNJLOVNTMW-UHFFFAOYSA-N
• bromoacetic acid-N,N-dimethylamide
• SBB080514
• STL554129
• BBL100347
• DB-071895
• BCP29819
• GS-6702
• SY031848
• 2-Bromo-N pound notN-dimethylacetamide
• EN300-116022
• DTXSID90280011
• 5468-77-9
• AKOS005111139
• A870381
• CS-W017882
• SCHEMBL1010155
• MFCD12026683
• NSC-15089
• ALBB-019167
• 2-Bromo-n,n-dimethylacetamide

• MDL： MFCD12026683
• Inchi： 1S/C4H8BrNO/c1-6(2)4(7)3-5/h3H2,1-2H3
• InChI Key： QPIOVNJLOVNTMW-UHFFFAOYSA-N
• SMILES： BrCC(N(C)C)=O

Computed Properties

• Exact Mass: 164.97894
• Monoisotopic Mass: 164.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 0.5

Experimental Properties

• Density: 1.395
• Boiling Point: 190.4℃ at 760 mmHg
• Flash Point: 72.5°C
• Refractive Index: 1.48
• PSA: 20.31
• LogP: 0.46950

2-Bromo-n,n-dimethylacetamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-Bromo-n,n-dimethylacetamide

2-Bromo-N,N-Dimethylacetamide (CAS 5468-77-9): A Versatile Reagent in Chemical and Pharmaceutical Research

Among the diverse array of organic compounds employed in modern chemical synthesis and drug discovery, 2-Bromo-N,N-dimethylacetamide (CAS 5468-77-9) stands out as a critical intermediate due to its unique reactivity profile and structural versatility. This compound, characterized by the presence of a bromine substituent at the 2-position of an N,N-dimethylacetamide backbone, exhibits properties that make it indispensable in advanced synthetic methodologies. Recent studies highlight its role in medicinal chemistry applications, particularly in the development of bioactive molecules targeting oncology and neurodegenerative disorders.

The molecular structure of 2-Bromo-N,N-dimethylacetamide combines the nucleophilic potential of a bromine atom with the solvating capacity of an amide group, enabling it to act as both a reactive handle and a stabilizing agent during multi-step syntheses. Its N,N-dimethyl acetamide core contributes to high thermal stability and solvent compatibility, while the bromine substituent facilitates selective electrophilic substitution reactions—a feature extensively utilized in click chemistry protocols reported in Chemical Communications (2023). Researchers have demonstrated its efficacy in forming covalent bonds with thiols under mild conditions, a mechanism pivotal for conjugating small molecules to biologics like antibodies.

In pharmaceutical research, this compound has emerged as a key intermediate for synthesizing brominated analogs of clinically relevant drugs. A notable example involves its use in generating derivatives of epigenetic modulators such as histone deacetylase inhibitors (HDACis). A 2024 study published in Nature Chemical BiologyCAS 5468-77-9.

Recent advancements have also positioned this compound at the forefront of peptide drug conjugation technology. By leveraging its bromine functionality as a "bioorthogonal" handle, chemists have developed site-specific attachment strategies for fluorescent probes and cytotoxic payloads onto peptide backbones without disrupting biological activity. This approach, detailed in a landmark paper from JACS Au, enables precise targeting capabilities critical for next-generation cancer therapeutics.

In material science applications, researchers have explored using 2-Bromo-N,N-dimethylacetamide-derived monomers to create stimuli-responsive polymers with tunable mechanical properties. A collaborative study between MIT and ETH Zurich demonstrated how varying bromination patterns can program polymer networks to undergo reversible swelling/deswelling cycles upon exposure to pH changes—a system now being tested for smart drug delivery carriers.

Evolving synthetic strategies continue to optimize access to this compound while minimizing environmental impact. Green chemistry initiatives reported in Sustainable Chemistry & Pharmacy (2023) describe microwave-assisted synthesis protocols that reduce reaction times by 60% while eliminating hazardous solvents traditionally used in conventional methods. These advancements align with industry demands for scalable production processes compliant with modern regulatory standards.

The compound's utility extends into analytical chemistry as well, where it serves as an internal standard for quantitative NMR analysis of complex mixtures containing similar functional groups. Its sharp resonance peaks at δH 1.9–3.1 ppm provide distinct reference points that improve quantification accuracy by up to 15%, according to recent methodological validations published in Magnetic Resonance in Chemistry.

Ongoing investigations focus on exploiting its photochemical properties under UV irradiation—a phenomenon first observed by researchers at Stanford University's ChEM-H institute last year. Initial data suggests that light-induced radical formation from this compound could enable spatially controlled polymerizations within living cells—a potential game-changer for intracellular drug delivery systems.

Economic analyses indicate growing demand across sectors: market reports project an annual growth rate exceeding 8% through 2030 driven by expanding applications in specialty pharmaceuticals and advanced materials manufacturing. Major pharmaceutical companies now include this compound among their strategic inventories for early-stage drug discovery programs targeting high-unmet need therapeutic areas.

In conclusion, CAS 5468-77-9's multifaceted utility stems from its ability to bridge fundamental chemical principles with cutting-edge biomedical applications. As interdisciplinary research continues uncovering novel reaction pathways and functionalization strategies, this compound remains poised to play an increasingly vital role across diverse scientific domains—from developing precision medicines to engineering responsive biomaterials.